![molecular formula C16H18N4O2S B2631032 N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide CAS No. 1021135-67-0](/img/structure/B2631032.png)
N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide
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Description
“N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide” is a complex organic compound that contains a pyridazinone ring, which is a type of heterocyclic compound . Pyridazinones are known to exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other biological activities .
Molecular Structure Analysis
The compound contains a pyridazinone ring, which is a six-membered ring with two adjacent nitrogen atoms and an oxygen atom . It also has a benzylamino group and a propionamide group attached to it. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide, also known as N-(6-{[(benzylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide:
Antimicrobial Activity
This compound has shown promising antimicrobial properties. Research indicates that derivatives of pyridazine, including this compound, exhibit significant activity against various Gram-positive and Gram-negative bacteria. The presence of the benzylamino group enhances its ability to disrupt bacterial cell walls, making it a potential candidate for developing new antibiotics .
Anticancer Properties
Pyridazine derivatives are known for their anticancer activities. This compound, with its unique structure, has been studied for its ability to inhibit the growth of cancer cells. It works by interfering with the DNA replication process in cancer cells, thereby preventing their proliferation. This makes it a valuable compound in the development of new anticancer drugs .
Anti-inflammatory Effects
The anti-inflammatory properties of this compound are attributed to its ability to inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. Its effectiveness in reducing inflammation has been demonstrated in various in vitro and in vivo studies .
Antioxidant Activity
This compound has been found to possess significant antioxidant properties. It can neutralize free radicals, thereby protecting cells from oxidative stress and damage. This property is particularly useful in the development of treatments for diseases associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders .
Antidiabetic Potential
Research has shown that this compound can help in managing diabetes by enhancing insulin sensitivity and reducing blood glucose levels. Its mechanism involves the modulation of key enzymes involved in glucose metabolism. This makes it a promising candidate for the development of new antidiabetic drugs .
Neuroprotective Effects
The neuroprotective properties of this compound are of great interest in the field of neuroscience. It has been shown to protect neurons from damage caused by oxidative stress and inflammation. This makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease .
Antihypertensive Activity
This compound has demonstrated potential in lowering blood pressure by acting as a vasodilator. It works by relaxing the blood vessels, thereby reducing the resistance to blood flow. This property is beneficial in the treatment of hypertension and related cardiovascular conditions .
Herbicidal Applications
In addition to its pharmaceutical applications, this compound has also been studied for its herbicidal properties. It can inhibit the growth of certain weeds, making it a useful agent in agricultural practices. Its effectiveness as a herbicide is attributed to its ability to interfere with the photosynthesis process in plants .
These diverse applications highlight the potential of N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide in various fields of scientific research and development.
If you have any specific questions or need further details on any of these applications, feel free to ask!
Biologically Active Pyridazines and Pyridazinone Derivatives Pyridazine and its related compounds
properties
IUPAC Name |
N-[6-[2-(benzylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-2-14(21)18-13-8-9-16(20-19-13)23-11-15(22)17-10-12-6-4-3-5-7-12/h3-9H,2,10-11H2,1H3,(H,17,22)(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIRQEBSTSZASBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NN=C(C=C1)SCC(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-((2-(benzylamino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide |
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